4-(benzylsulfonyl)-N-(6-chlorobenzo[d]thiazol-2-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of benzo[d]thiazole, which is a heterocyclic compound . Benzo[d]thiazoles are known for their wide range of biological activities and are used in the development of various pharmaceuticals .
Molecular Structure Analysis
The compound contains a benzylsulfonyl group and a 6-chlorobenzo[d]thiazol-2-yl group attached to a butanamide backbone. The benzo[d]thiazole moiety is an electron-deficient system with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap .Chemical Reactions Analysis
Benzo[d]thiazoles can participate in various chemical reactions due to their electron-deficient nature. They can act as electrophiles in nucleophilic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its exact structure. For example, benzo[d]thiazole derivatives can exhibit fluorescence .Scientific Research Applications
Anticonvulsant Applications
4-(Benzylsulfonyl)-N-(6-chlorobenzo[d]thiazol-2-yl)butanamide and its derivatives have been studied for their potential anticonvulsant effects. In a study, several heterocyclic compounds incorporating a sulfonamide thiazole moiety were synthesized and evaluated for their anticonvulsant activity. Some of these compounds showed protection against picrotoxin-induced convulsion, indicating a potential application in treating seizures or epilepsy (Farag et al., 2012).
Antimicrobial and Antitubercular Agents
Compounds structurally related to this compound have been synthesized and shown to possess antimicrobial and antitubercular activities. A study presented a series of novel sulfonyl derivatives, which exhibited significant antibacterial, antifungal, and antitubercular properties, suggesting their potential as therapeutic agents against various microbial infections (Kumar et al., 2013).
Anticancer Activity
Several studies have explored the use of this compound derivatives in cancer treatment. For example, a study on mixed-ligand copper(II)-sulfonamide complexes, including derivatives of N-(6-chlorobenzo[d]thiazol-2-yl)-4-methylbenzenesulfonamide, demonstrated the complexes' ability to bind to DNA and exhibit antiproliferative activity in human tumor cells, indicating potential application in cancer therapy (González-Álvarez et al., 2013).
Antiviral Properties
In the realm of antiviral research, derivatives of this compound have been synthesized and evaluated for their antiviral activities. A study synthesized new derivatives which showed anti-tobacco mosaic virus activity, suggesting the potential use of these compounds in controlling viral infections (Chen et al., 2010).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
4-benzylsulfonyl-N-(6-chloro-1,3-benzothiazol-2-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN2O3S2/c19-14-8-9-15-16(11-14)25-18(20-15)21-17(22)7-4-10-26(23,24)12-13-5-2-1-3-6-13/h1-3,5-6,8-9,11H,4,7,10,12H2,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSNPQUAQZBDENM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CS(=O)(=O)CCCC(=O)NC2=NC3=C(S2)C=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.